Cas no 21714-55-6 (6-bromo-2,5-dimethyl-3H-imidazo4,5-bpyridine)

• Product Name: 6-bromo-2,5-dimethyl-3H-imidazo4,5-bpyridine
• CAS No: 21714-55-6
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• CID: 3140378
• PubChem ID: 5418633
• Update Time: 2025-05-26

6-bromo-2,5-dimethyl-3H-imidazo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2,5-dimethyl-3H-imidazo[4,5-b]pyridine
• 6-bromo-2,5-dimethyl-1H-imidazo[4,5-b]pyridine
• 6-bromo-2,5-dimethyl-3H-imidazo4,5-bpyridine
• AKOS016052338
• 21714-55-6
• SCHEMBL3362957
• F83506
• CS-0282416
• EN300-109009
• STL326128

• Inchi： 1S/C8H8BrN3/c1-4-6(9)3-7-8(10-4)12-5(2)11-7/h3H,1-2H3,(H,10,11,12)
• InChI Key： CMEWLDQFLSXJAG-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC2=C(C=1)NC(C)=N2

Computed Properties

• Exact Mass: 224.99016g/mol
• Monoisotopic Mass: 224.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-bromo-2,5-dimethyl-3H-imidazo4,5-bpyridine

Comprehensive Overview of 6-Bromo-2,5-dimethyl-3H-imidazo[4,5-b]pyridine (CAS No. 21714-55-6)

6-Bromo-2,5-dimethyl-3H-imidazo[4,5-b]pyridine (CAS No. 21714-55-6) is a heterocyclic organic compound with significant applications in pharmaceutical research and material science. This compound, often referred to by its CAS number 21714-55-6, belongs to the imidazopyridine family, a class of compounds known for their diverse biological activities. The presence of a bromo substituent at the 6-position and methyl groups at the 2- and 5-positions enhances its reactivity and utility in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and development.

In recent years, the demand for imidazo[4,5-b]pyridine derivatives has surged, driven by their role in designing novel therapeutics. The 6-bromo-2,5-dimethyl variant, in particular, has garnered attention for its unique structural features, which make it a valuable intermediate in the synthesis of more complex molecules. Its CAS registry number 21714-55-6 is frequently searched in scientific databases, reflecting its importance in academic and industrial settings. This compound is often explored for its potential in targeting specific enzymes or receptors, aligning with the growing trend of precision medicine.

One of the key reasons behind the popularity of 6-bromo-2,5-dimethyl-3H-imidazo[4,5-b]pyridine is its versatility. It serves as a building block for the development of small-molecule inhibitors, which are critical in treating various diseases. The compound's bromine atom provides a handle for further functionalization, enabling chemists to introduce additional modifications tailored to specific applications. This adaptability is particularly relevant in the context of drug discovery, where researchers are constantly seeking new scaffolds to improve efficacy and reduce side effects.

From an industrial perspective, the synthesis and scalability of CAS 21714-55-6 are topics of ongoing research. Optimizing the production process to ensure high yield and purity is essential for meeting the demands of pharmaceutical companies. The compound's stability under various conditions also makes it a candidate for high-throughput screening, a technique widely used in modern drug development. As the pharmaceutical industry continues to embrace AI-driven drug design, compounds like 6-bromo-2,5-dimethyl-3H-imidazo[4,5-b]pyridine are likely to play a pivotal role in accelerating the discovery of new therapies.

Environmental and safety considerations are also paramount when working with imidazo[4,5-b]pyridine derivatives. While 6-bromo-2,5-dimethyl-3H-imidazo[4,5-b]pyridine is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize any potential risks. Researchers are increasingly focusing on green chemistry approaches to synthesize such compounds, reducing the environmental footprint of chemical processes. This aligns with the broader societal shift toward sustainability, a topic that resonates strongly with both scientists and the general public.

In summary, 6-bromo-2,5-dimethyl-3H-imidazo[4,5-b]pyridine (CAS No. 21714-55-6) is a compound of significant interest in the scientific community. Its structural uniqueness, combined with its potential applications in pharmaceutical research and material science, makes it a valuable asset for researchers. As the field of drug discovery evolves, compounds like this will continue to be at the forefront of innovation, driving advancements in medicine and technology. Whether you are a chemist, a pharmacologist, or a materials scientist, understanding the properties and applications of this compound is essential for staying ahead in your field.